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Compound of Interest

Compound Name: Vimseltinib

Cat. No.: B1652902 Get Quote

Essential Safety and Handling Guide for
Vimseltinib
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Vimseltinib (also known as DCC-3014), a potent inhibitor of colony-stimulating factor 1

receptor (CSF1R)[1][2]. Adherence to these procedures is essential to ensure personal safety

and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Vimseltinib has been identified as a substance that can cause skin and serious eye

irritation[3]. It may also be harmful if swallowed[4]. Therefore, the use of appropriate personal

protective equipment is mandatory to prevent exposure.
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Activity Required PPE

Handling Solid Compound

Safety goggles with side-shields, protective

gloves (e.g., nitrile), impervious lab coat, and a

suitable respirator.

Preparing Solutions

Safety goggles with side-shields, protective

gloves, impervious lab coat, and work within a

certified chemical fume hood or other ventilated

enclosure.

Administering to Animals
Safety goggles with side-shields, protective

gloves, and a lab coat.

Cleaning and Decontamination
Protective gloves, impervious lab coat, and

safety goggles.

Note: This table provides general guidance. A site-specific risk assessment should be

conducted to determine the specific PPE requirements for your experimental protocols.

Operational and Disposal Plans: A Step-by-Step
Guide
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Vimseltinib in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition[4]. Recommended storage temperatures are -20°C for

the powder form and -80°C when in solvent[2][4].

2. Handling the Solid Compound:

Engineering Controls: All manipulations of powdered Vimseltinib that could generate dust

must be conducted in a certified chemical fume hood, a glove box, or a similar contained

ventilation enclosure.
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Personal Protective Equipment: Wear safety goggles with side-shields, protective gloves,

and an impervious lab coat. A suitable respirator should also be used[3][4].

Procedure:

Ensure the work area within the fume hood is clean and uncluttered.

Carefully open the container.

Weigh the desired amount of Vimseltinib using a tared weigh boat.

Clean any spills immediately using appropriate procedures (see Section 5).

Securely close the container after use.

3. Preparation of Solutions:

Engineering Controls: All solution preparations should be performed in a chemical fume

hood.

Personal Protective Equipment: Wear safety goggles with side-shields, protective gloves,

and an impervious lab coat[3][4].

Procedure:

Add the desired solvent to the vessel containing the weighed Vimseltinib.

Ensure complete dissolution.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for several minutes,

removing contact lenses if present and easy to do so. Seek prompt medical attention[3][4].
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Skin Contact: Rinse the affected skin thoroughly with plenty of soap and water. Remove

contaminated clothing and shoes and seek medical advice[3].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and consult a doctor[3].

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician or

poison control center immediately[3][4].

5. Accidental Release and Decontamination:

Spill Response: In case of a spill, evacuate personnel from the immediate area. Use full

personal protective equipment to clean the spill[3].

Containment and Cleaning: Absorb liquid spills with an inert material (e.g., diatomite,

universal binders). For solid spills, carefully pick up the material to avoid generating dust[3]

[5].

Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with

alcohol[3].

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations[4].

6. Disposal Plan:

Waste Classification: All waste containing Vimseltinib, including empty containers,

contaminated PPE, and experimental materials, should be treated as hazardous chemical

waste.

Disposal Procedure:

Collect all Vimseltinib waste in clearly labeled, sealed containers.

Do not dispose of Vimseltinib down the drain or in the regular trash.

Arrange for disposal through an approved hazardous waste disposal facility[4].
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Visual Workflow for Safe Handling of Vimseltinib
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Caption: Workflow for the safe handling of Vimseltinib from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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